Cas no 2138362-89-5 (5-(chlorosulfonyl)-1-(4-ethylphenyl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-(chlorosulfonyl)-1-(4-ethylphenyl)-1H-pyrazole-4-carboxylic acid
• CAS No: 2138362-89-5
• MF: C₁₂H₁₁ClN₂O₄S
• MW: 314.744740724564
• CID: 5858404
• PubChem ID: 165485639
• Update Time: 2025-07-17

5-(chlorosulfonyl)-1-(4-ethylphenyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(chlorosulfonyl)-1-(4-ethylphenyl)-1H-pyrazole-4-carboxylic acid
• EN300-1124684
• 2138362-89-5

• Inchi： 1S/C12H11ClN2O4S/c1-2-8-3-5-9(6-4-8)15-11(20(13,18)19)10(7-14-15)12(16)17/h3-7H,2H2,1H3,(H,16,17)
• InChI Key： LVMAAZYRXUYXNV-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C(=O)O)C=NN1C1C=CC(=CC=1)CC)(=O)=O

Computed Properties

• Exact Mass: 314.0128057g/mol
• Monoisotopic Mass: 314.0128057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 97.6Ų

Additional information on 5-(chlorosulfonyl)-1-(4-ethylphenyl)-1H-pyrazole-4-carboxylic acid

Introduction to 5-(Chlorosulfonyl)-1-(4-Ethylphenyl)-1H-Pyrazole-4-Carboxylic Acid (CAS No. 2138362-89-5)

5-(Chlorosulfonyl)-1-(4-ethylphenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 2138362-89-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The chemical structure of 5-(chlorosulfonyl)-1-(4-ethylphenyl)-1H-pyrazole-4-carboxylic acid is composed of a pyrazole ring substituted with a chlorosulfonyl group and an ethylphenyl group. The presence of these functional groups imparts specific reactivity and biological activity to the molecule. The chlorosulfonyl group, in particular, is known for its electrophilic nature, making it a valuable moiety in the design of bioactive molecules.

In terms of synthesis, several methods have been reported for the preparation of 5-(chlorosulfonyl)-1-(4-ethylphenyl)-1H-pyrazole-4-carboxylic acid. One common approach involves the reaction of 1-(4-ethylphenyl)-1H-pyrazole-4-carboxylic acid with chlorosulfonic acid. This reaction typically proceeds under controlled conditions to ensure high yields and purity. Another method involves the use of transition metal-catalyzed reactions, which can provide more efficient and environmentally friendly pathways for the synthesis of this compound.

Recent research has focused on the biological activity and potential therapeutic applications of 5-(chlorosulfonyl)-1-(4-ethylphenyl)-1H-pyrazole-4-carboxylic acid. Studies have shown that this compound exhibits potent anti-inflammatory properties, making it a promising candidate for the treatment of inflammatory diseases such as arthritis and colitis. Additionally, preliminary data suggest that it may have antitumor effects, particularly in inhibiting the growth of certain cancer cell lines.

The mechanism of action of 5-(chlorosulfonyl)-1-(4-ethylphenyl)-1H-pyrazole-4-carboxylic acid is not yet fully understood, but it is believed to involve multiple pathways. One proposed mechanism is its ability to modulate key signaling pathways involved in inflammation and cell proliferation. For instance, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that plays a central role in inflammatory responses.

In addition to its therapeutic potential, 5-(chlorosulfonyl)-1-(4-ethylphenyl)-1H-pyrazole-4-carboxylic acid has also been studied for its use as an intermediate in the synthesis of other bioactive compounds. Its unique structural features make it a valuable building block for the development of novel drugs and materials.

The safety profile of 5-(chlorosulfonyl)-1-(4-ethylphenyl)-1H-pyrazole-4-carboxylic acid is an important consideration in its development as a therapeutic agent. Preclinical studies have indicated that it is generally well-tolerated at therapeutic doses, with no significant toxicity observed in animal models. However, further studies are needed to fully assess its safety and efficacy in human subjects.

In conclusion, 5-(chlorosulfonyl)-1-(4-ethylphenyl)-1H-pyrazole-4-carboxylic acid (CAS No. 2138362-89-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activity make it a valuable target for further investigation and development. As research in this area continues to advance, we can expect to see new insights into the potential therapeutic uses of this compound.